Cas no 2098084-55-8 (4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine)

• Product Name: 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine
• CAS No: 2098084-55-8
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5724699
• PubChem ID: 121202771
• Update Time: 2025-06-12

4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinamine, 4-(methoxymethyl)-3,3-dimethyl-
• 4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-amine
• F1907-6585
• 2098084-55-8
• AKOS026710954
• 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine

• Inchi： 1S/C8H18N2O/c1-8(2)6-10(9)4-7(8)5-11-3/h7H,4-6,9H2,1-3H3
• InChI Key： DSMINGCFEHELCM-UHFFFAOYSA-N
• SMILES： N1(N)CC(COC)C(C)(C)C1

Computed Properties

• Exact Mass: 158.141913202g/mol
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 0.932±0.06 g/cm3(Predicted)
• Boiling Point: 193.0±13.0 °C(Predicted)
• pka: 8.05±0.60(Predicted)

Additional information on 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine

Comprehensive Overview of 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine (CAS No. 2098084-55-8)

4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine (CAS No. 2098084-55-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative is characterized by its unique structural features, including a methoxymethyl group and dimethyl substitution, which contribute to its versatility in synthetic applications. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) targeting molecules.

The compound's molecular structure, featuring a pyrrolidine core with strategic substitutions, makes it valuable for modulating bioavailability and receptor binding affinity. Recent studies highlight its utility in creating novel amine-based therapeutics, aligning with current trends in precision medicine and small-molecule drug design. Its CAS number 2098084-55-8 serves as a critical identifier for researchers navigating chemical databases like SciFinder or Reaxys.

In the context of green chemistry advancements, 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine has been investigated for its compatibility with sustainable synthesis methods. The methoxymethyl moiety offers opportunities for biodegradable intermediate development, addressing growing concerns about environmental impact in chemical manufacturing. This aligns with frequent search queries regarding eco-friendly synthetic routes and green alternatives in organic chemistry.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The 3,3-dimethylpyrrolidin-1-amine scaffold demonstrates remarkable stability under various conditions, making it suitable for long-term storage and scale-up processes—key considerations for industrial applications. Recent patent literature suggests growing interest in its incorporation into crop protection agents, responding to agricultural sector demands for next-generation formulations.

From a structure-activity relationship perspective, the compound's amine functionality allows for diverse derivatization pathways, enabling researchers to fine-tune physicochemical properties. This flexibility explains its appearance in numerous structure-based drug design projects, particularly those targeting G-protein coupled receptors (GPCRs)—a hot topic in medicinal chemistry forums and publications. The 2098084-55-8 identifier frequently surfaces in discussions about scaffold hopping strategies and privileged structures in lead optimization.

Quality control protocols for 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine emphasize rigorous chiral purity assessment, as the stereochemistry of the pyrrolidine ring significantly impacts biological activity. This aspect resonates with current industry focus on enantioselective synthesis techniques, a subject generating substantial search traffic among process chemistry professionals. The compound's logP and pKa values make it particularly interesting for blood-brain barrier penetration studies, connecting to trending neuroscience research topics.

In material science applications, the methoxymethyl group in CAS 2098084-55-8 demonstrates potential for creating functionalized polymers with tailored properties. This aligns with emerging interest in smart materials and responsive coatings, areas generating frequent queries in scientific search engines. The compound's thermal stability profile suggests utility in high-performance material development, particularly for electronic applications requiring precise molecular architectures.

Safety assessments of 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine indicate favorable handling properties under standard laboratory conditions, though proper personal protective equipment (PPE) remains essential. This practical consideration addresses common workplace safety questions while emphasizing the compound's suitability for research-scale operations. Storage recommendations typically suggest inert atmosphere protection to maintain the amine group's reactivity over extended periods.

The commercial availability of 2098084-55-8 through specialty chemical suppliers has expanded in recent years, reflecting growing demand from contract research organizations (CROs) and academic laboratories. Pricing trends and bulk synthesis options for this compound represent another area of frequent inquiry, particularly among process development teams evaluating cost-effective routes to API intermediates. Supplier documentation typically includes comprehensive spectral data and certificates of analysis, meeting stringent quality assurance requirements.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems—topics generating buzz in synthetic methodology circles. The 4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-amine scaffold's adaptability positions it well for emerging applications in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies, areas experiencing exponential growth in pharmaceutical R&D.